Cas no 22040-72-8 (3-deoxydigitoxigenin)

• Product Name: 3-deoxydigitoxigenin
• CAS No: 22040-72-8
• MF: C₂₃H₃₄O₃
• MW: 358.514267444611
• CID: 250400
• PubChem ID: 14863152
• Update Time: 2024-02-28

3-deoxydigitoxigenin Chemical and Physical Properties

Names and Identifiers

• Card-20(22)-enolide,14-hydroxy-, (5b)-(9CI)
• (5b,14a)-14-Hydroxycard-20(22)-enolide
• 3-deoxydigitoxigenin

• Inchi： 1S/C23H34O3/c1-21-10-4-3-5-16(21)6-7-19-18(21)8-11-22(2)17(9-12-23(19,22)25)15-13-20(24)26-14-15/h13,16-19,25H,3-12,14H2,1-2H3/t16-,17+,18-,19+,21-,22+,23-/m0/s1
• InChI Key： ITRLYOYEKVDKEE-MITUEXOSSA-N
• SMILES： O[C@]12CC[C@H](C3=CC(=O)OC3)[C@]1(CC[C@]1([H])[C@]3(CCCC[C@@]3([H])CC[C@@]21[H])C)C

Computed Properties

• Exact Mass: 358.25079494g/mol
• Monoisotopic Mass: 358.25079494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 654
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 46.5Ų

3-deoxydigitoxigenin Security Information

• Hazardous Material transportation number：2811
• HazardClass：6.1(b)
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Cardenolides and derivatives
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Steroid lactones Cardenolides and derivatives